Benzenesulfonyl chloride, 4-[(4-pyridinylcarbonyl)amino]-

• IUPAC Name: 4-(pyridine-4-carbonylamino)benzenesulfonyl chloride
• InChI: InChI=1S/C12H9ClN2O3S/c13-19(17,18)11-3-1-10(2-4-11)15-12(16)9-5-7-14-8-6-9/h1-8H,(H,15,16)
• InChI Key: OQNAJKIHPDZGFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC=NC=C2)S(=O)(=O)Cl
• Molecular Formula: C12H9ClN2O3S
• DSSTOX Substance ID: DTXSID10536527
• Molecular Weight: 296.73 g/mol
• CAS No.: 89565-24-2

Description

Benzenesulfonyl chloride, 4-[(4-pyridinylcarbonyl)amino]-, also known as 4-(4-pyridylcarbamoyl)benzenesulfonyl chloride, is a chemical compound that has been widely used in scientific research. It is commonly used as a reagent in organic synthesis and also has applications in biochemistry and pharmacology.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis and Structure Analysis : A study by Rublova et al. (2017) involved the synthesis of isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, highlighting its molecular-electronic structure and kinetic investigation. These compounds were structurally characterized by X-ray single crystal diffraction and analyzed using ab initio quantum-chemical calculations (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).

Applications in Solid-Phase Synthesis

• Use in Chemical Transformations : Fülöpová & Soural (2015) discussed the use of polymer-supported benzenesulfonamides prepared from immobilized primary amines and nitrobenzenesulfonyl chloride in various chemical transformations. This review highlighted its utility in generating diverse privileged scaffolds through unusual rearrangements (Fülöpová & Soural, 2015).

Chemical Properties and Interactions

• Chemical Properties and Reactions : Studies by Linden & Bienz (1999), and Umberger & Fiorese (1963) revealed the synthesis of N,N'‐Dibenzenesulfonylputrescine, a compound useful in the synthesis of polyamine derivatives, and the development of a colorimetric method for hippuric acid using benzenesulfonyl chloride, respectively. These studies provided insights into the molecule's synthesis and its utility in colorimetric analysis (Linden & Bienz, 1999); (Umberger & Fiorese, 1963).

Synthesis of Derivatives and Complexes

• Derivatives and Complex Synthesis : Research by Dabbagh et al. (2007), and Mehdipour‐Ataei et al. (2009) demonstrated the synthesis of derivatives like 4-substituted aminoazo-benzenesulfonyl azides and poly(amide-ester)s containing pyridine pendent group. These studies showcased the potential of benzenesulfonyl chloride in creating complex molecules with applications in various fields (Dabbagh, Teimouri, Chermahini, & Shiasi, 2007); (Mehdipour‐Ataei, Mosslemin, Kholghi, & Mohaghegh, 2009).